N-(4-methoxyphenyl)-2-[(3-oxo-4-phenyl-3,4-dihydropyrazin-2-yl)thio]acetamide

• IUPAC Name: N-(4-methoxyphenyl)-2-(3-oxo-4-phenylpyrazin-2-yl)sulfanylacetamide
• InChI: InChI=1S/C19H17N3O3S/c1-25-16-9-7-14(8-10-16)21-17(23)13-26-18-19(24)22(12-11-20-18)15-5-3-2-4-6-15/h2-12H,13H2,1H3,(H,21,23)
• InChI Key: FTGRWODKHQPCAR-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)NC(=O)CSC2=NC=CN(C2=O)C3=CC=CC=C3
• Molecular Formula: C19H17N3O3S
• Molecular Weight: 367.4 g/mol

Description

N-(4-methoxyphenyl)-2-[(3-oxo-4-phenyl-3,4-dihydropyrazin-2-yl)thio]acetamide, also known as MPPTA, is a chemical compound that has been extensively studied for its potential use in scientific research. MPPTA is a thioacetamide derivative, which means it contains a sulfur atom bonded to a carbon atom, and it has been shown to have a variety of biochemical and physiological effects.

Mechanism of Action

The mechanism of action of N-(4-methoxyphenyl)-2-[(3-oxo-4-phenyl-3,4-dihydropyrazin-2-yl)thio]acetamide is not fully understood, but it is believed to involve the inhibition of certain enzymes and receptors in the body. The compound has been shown to inhibit the activity of the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine. This compound has also been shown to modulate the release of neurotransmitters such as dopamine and serotonin, which are involved in a variety of physiological processes.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects, including the ability to inhibit the growth of cancer cells, modulate neurotransmitter release in the brain, and reduce inflammation in the body. The compound has also been shown to have antioxidant properties, which may help to protect cells from damage caused by free radicals.

Advantages and Limitations for Lab Experiments

One of the major advantages of N-(4-methoxyphenyl)-2-[(3-oxo-4-phenyl-3,4-dihydropyrazin-2-yl)thio]acetamide for lab experiments is its ability to modulate neurotransmitter release in the brain. This makes it a valuable tool for studying the effects of neurotransmitters on behavior and physiology. However, the compound also has limitations, including its potential toxicity and the need for careful handling and storage.

Future Directions

There are many potential future directions for research involving N-(4-methoxyphenyl)-2-[(3-oxo-4-phenyl-3,4-dihydropyrazin-2-yl)thio]acetamide. One area of interest is its potential use in drug discovery, particularly for the development of new cancer treatments. Another area of interest is its potential use in neuroscience research, particularly for the study of neurotransmitter release and its effects on behavior and physiology. Additionally, further research is needed to better understand the mechanism of action of this compound and its potential therapeutic applications.

Synthesis Methods

The synthesis of N-(4-methoxyphenyl)-2-[(3-oxo-4-phenyl-3,4-dihydropyrazin-2-yl)thio]acetamide involves a multi-step process that begins with the reaction of 4-methoxyaniline with ethyl chloroacetate to form an intermediate compound. This intermediate is then reacted with hydrazine hydrate to produce the pyrazine ring, which is further modified to produce the final product. The synthesis of this compound is a complex process that requires careful attention to detail and a thorough understanding of organic chemistry.

Scientific Research Applications

N-(4-methoxyphenyl)-2-[(3-oxo-4-phenyl-3,4-dihydropyrazin-2-yl)thio]acetamide has been studied for its potential use in a variety of scientific research applications, including drug discovery, cancer research, and neuroscience. The compound has been shown to have a variety of biochemical and physiological effects, including the ability to inhibit the growth of cancer cells and modulate neurotransmitter release in the brain.